3-(5-(4-Bromophenyl)-2-furyl)-N-(4-butylphenyl)propanamide

• CAS No.: 853330-64-0
• Molecular Formula: C23H24BrNO2
• Molecular Weight: 426.3 g/mol
• IUPAC Name: 3-[5-(4-bromophenyl)furan-2-yl]-N-(4-butylphenyl)propanamide
• InChI: InChI=1S/C23H24BrNO2/c1-2-3-4-17-5-11-20(12-6-17)25-23(26)16-14-21-13-15-22(27-21)18-7-9-19(24)10-8-18/h5-13,15H,2-4,14,16H2,1H3,(H,25,26)
• InChI Key: MDABGBGCNRLAST-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CCC2=CC=C(O2)C3=CC=C(C=C3)Br

Description

This compound features a furan core substituted at the 5-position with a 4-bromophenyl group, linked via a propanamide chain to a 4-butylphenyl moiety. Its molecular formula is C₂₃H₂₄BrNO₂, with a molecular weight of approximately 442.3 g/mol (estimated from analogs in and ). The bromine atom enhances lipophilicity and may influence binding interactions through van der Waals forces and halogen bonding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-(4-Bromophenyl)-2-furyl)-N-(4-butylphenyl)propanamide typically involves multi-step organic reactions. One common method starts with the bromination of a phenyl-furan derivative, followed by coupling with a butylphenyl amine under controlled conditions. The reaction conditions often require the use of catalysts, solvents, and specific temperature and pressure settings to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, cost-effectiveness, and safety. This might include the use of continuous flow reactors, automated systems for precise control of reaction parameters, and advanced purification techniques to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

3-(5-(4-Bromophenyl)-2-furyl)-N-(4-butylphenyl)propanamide can undergo various types of chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reagents include lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) with a palladium catalyst.

Substitution: Common reagents include halogens (e.g., Br2) and nucleophiles (e.g., NH3).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while reduction might yield an alcohol derivative.

Scientific Research Applications

3-(5-(4-Bromophenyl)-2-furyl)-N-(4-butylphenyl)propanamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(5-(4-Bromophenyl)-2-furyl)-N-(4-butylphenyl)propanamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through pathways that involve binding to these targets, leading to changes in cellular function or signaling.

Comparison with Similar Compounds

Halogen Substitution Variations

Compound Name	Substituent on Phenyl Ring	Molecular Formula	Key Properties/Activities	Reference
Target Compound	4-Bromophenyl	C₂₃H₂₄BrNO₂	High lipophilicity; potential for halogen bonding	—
N-(4-Butylphenyl)-3-(5-(4-chlorophenyl)-2-furyl)propanamide	4-Chlorophenyl	C₂₃H₂₄ClNO₂	Lower molecular weight (381.9 g/mol); reduced polarizability vs Br
N-(5-(4-Fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide	4-Fluorophenyl (thiazole core)	C₁₆H₁₄FN₃O₂S	KPNB1 inhibition; anticancer activity (IC₅₀ = 0.8 μM)

Key Insights :

• Fluorine in Thiazole Analogs : The fluorophenyl-thiazole derivative () exhibits potent bioactivity, suggesting that core heterocycle (thiazole vs furan) significantly impacts target selectivity.

Variations in the N-Substituent

Compound Name	N-Substituent	Molecular Formula	Functional Impact	Reference
Target Compound	4-Butylphenyl	C₂₃H₂₄BrNO₂	High hydrophobicity; may limit aqueous solubility	—
3-(5-(4-Bromophenyl)-2-furyl)-N-[2-(4-methoxyphenyl)ethyl]propanamide	4-Methoxyphenethyl	C₂₂H₂₂BrNO₃	Methoxy group improves solubility via electron donation
3-(5-(4-Bromophenyl)-2-furyl)-N-(3-chloro-4-methylphenyl)propanamide	3-Chloro-4-methylphenyl	C₂₀H₁₈BrClNO₂	Electron-withdrawing Cl and CH₃ enhance metabolic stability

Key Insights :

• Butylphenyl vs Methoxyphenethyl : The 4-butyl group increases logP (lipophilicity), while the methoxy group in enhances solubility via hydrogen bonding.

Core Heterocycle and Structural Complexity

Compound Name	Core Structure	Molecular Weight (g/mol)	Structural Features	Reference
Target Compound	Furan	~442.3	Planar furan ring; π-π stacking potential	—
3-(4-Bromophenyl)-3-(4-hydroxy-6-oxo-1,6-dihydropyrimidin-5-yl)-N-[(S)-1-phenylethyl]propanamide	Pyrimidinone + furan	442.31	Hydrogen bonding (N–H⋯O, O–H⋯N); π-π contacts (3.776 Å)
N-(5-(4-Fluorophenyl)thiazol-2-yl)-3-(furan-2-yl)propanamide	Thiazole	323.36	Thiazole’s rigidity enhances target affinity

Key Insights :

• Furan vs Thiazole : Thiazole’s nitrogen atom () enables stronger hydrogen bonding vs furan’s oxygen, improving target engagement.

Biological Activity

3-(5-(4-Bromophenyl)-2-furyl)-N-(4-butylphenyl)propanamide, with a CAS number of 853330-64-0, is a synthetic compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C23H24BrNO
• Molecular Weight : 426.354 g/mol
• LogP : The compound exhibits a high lipophilicity, which may influence its biological activity by enhancing membrane permeability.

Biological Activity Overview

The biological activities of this compound are primarily characterized by its interactions with cellular targets, leading to various pharmacological effects. Key areas of interest include:

• Antimicrobial Activity : Preliminary studies suggest that the compound may exhibit antibacterial and antifungal properties. The presence of bromine in its structure is hypothesized to enhance its antimicrobial efficacy.
• Cytotoxicity : Research indicates potential cytotoxic effects against certain cancer cell lines. The mechanism may involve apoptosis induction and disruption of cellular signaling pathways.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Antibacterial	Inhibits growth of gram-positive and gram-negative bacteria
Antifungal	Shows effectiveness against common fungal strains
Cytotoxicity	Induces apoptosis in cancer cell lines
Membrane Disruption	Alters membrane permeability in bacterial cells

The biological activity of 3-(5-(4-Bromophenyl)-2-furyl)-N-(4-butylphenyl)propanamide can be attributed to several mechanisms:

• Inhibition of Nucleic Acid Synthesis : Similar to other alkaloids, this compound may interfere with DNA and RNA synthesis, affecting bacterial replication and function.
• Membrane Permeability Alteration : The lipophilic nature allows it to penetrate bacterial membranes, causing disruption and leading to cell lysis.
• Apoptosis Induction in Cancer Cells : Evidence suggests that the compound can trigger programmed cell death in malignant cells, potentially through the activation of caspases and modulation of Bcl-2 family proteins.

Case Studies

Several studies have been conducted to evaluate the biological activity of this compound:

• Study on Antimicrobial Efficacy : A recent study demonstrated that 3-(5-(4-Bromophenyl)-2-furyl)-N-(4-butylphenyl)propanamide exhibited significant antimicrobial activity with Minimum Inhibitory Concentration (MIC) values lower than 100 µg/mL against various bacterial strains including Staphylococcus aureus and Escherichia coli .
• Cytotoxic Effects on Cancer Cells : In vitro experiments showed that the compound reduced viability in breast cancer cell lines by over 50% at concentrations around 10 µM, suggesting a potent cytotoxic effect .

Safety Profile

While exploring the biological activities, it is crucial to consider the safety profile of the compound. According to safety data sheets:

• It is classified as harmful if swallowed (H302).
• Prolonged exposure may cause long-lasting harmful effects to aquatic life (H413).